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Compound of Interest

Diglycidyl 1,2-
Compound Name:
cyclohexanedicarboxylate

Cat. No. B7801536

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity
Diglycidyl 1,2-cyclohexanedicarboxylate (CAS 5493-45-8), a crucial building block in various
research and development applications, particularly in the biomedical field. This document
outlines key specifications from various suppliers, details relevant experimental protocols, and
visualizes associated cellular pathways and experimental workflows.

Commercial Supplier Overview

High-purity Diglycidyl 1,2-cyclohexanedicarboxylate is available from a range of chemical
suppliers, catering to different research and development needs. The purity and specifications
can vary, making supplier selection a critical step for ensuring experimental reproducibility and
success. Below is a summary of commercially available options.
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Supplier Stated Purity/Grade Other Specifications
o Form: liquid; Refractive index:
Not explicitly stated on the ] . ]
) - n20/D 1.487 (lit.); Boiling point:
_ _ main product page. Certificates _
Sigma-Aldrich 200-205 °C/2 mmHg (lit.);

of Analysis for specific lots are

available.

Density: 1.22 g/mL at 25 °C
(lit.)[1]

Tokyo Chemical Industry (TCI)

>85.0% (GC)[2]

Appearance: Colorless to Light
yellow to Light orange clear
liquid[2]

Amitychem (via ECHEMI)

Pharmaceutical Grade/99%[3]

Santa Cruz Biotechnology

For Research Use Only. Lot-
specific data on Certificate of

Analysis.

Fisher Scientific (distributor for
TCl)

>85.0% (GC)

Chemsigma International (via
ECHEMI)

Industrial Grade/98.0%,
Industrial Grade/99%,
Pharmaceutical Grade/99%[4]

Watson International Ltd.

98% min (GC)

Appearance: Colorless to pale-
yellowish liquid; Epoxide
equivalent weight: 150.0 ~
180.0g/Eq; Viscosity@25 deg.
C: 500.0 ~ 1000.0CPS;
Color(Pt-Co): 0~ 100[5][6]

Alfa Chemistry

85.0%(GC)

Appearance: Colorless to Light
Yellow to Light Orange Clear
Liquid[7]

Cymit Quimica S.L.

>85.0%(GC), 90%, 95.0%

Appearance: Colorless to Light
yellow to Light orange clear
liquid, Liquid[8]
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Application in Drug and Gene Delivery

A significant application of high-purity Diglycidyl 1,2-cyclohexanedicarboxylate is in the
development of nanocarriers for drug and gene delivery. Its diepoxide structure makes it an
effective crosslinking agent for polymers with primary and secondary amines, such as
polyethylenimine (PEI). The resulting nanoparticles can encapsulate therapeutic payloads like
DNA and facilitate their delivery into cells.

Cellular Uptake and Intracellular Trafficking Pathway

The cellular uptake of Diglycidyl 1,2-cyclohexanedicarboxylate-crosslinked PEI
nanoparticles complexed with DNA (polyplexes) is a multi-step process. The positively charged
surface of the nanoparticles interacts with the negatively charged cell membrane, initiating
endocytosis. The primary mechanism of internalization is often clathrin-mediated endocytosis.
Once inside the cell, the nanoparticles are enclosed in endosomes. The "proton sponge" effect
of PEI leads to the rupture of the endosome, releasing the polyplex into the cytoplasm. The
genetic material is then transported to the nucleus where it can be expressed.
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Cellular uptake and trafficking of nanopatrticles.
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Experimental Protocols
Synthesis of Diglycidyl 1,2-cyclohexanedicarboxylate

A general industrial method for the synthesis of Diglycidyl 1,2-cyclohexanedicarboxylate
involves the esterification of 1,2-cyclohexanedicarboxylic acid with an excess of epichlorohydrin
in the presence of a catalyst.

Materials:

1,2-cyclohexanedicarboxylic acid

Epichlorohydrin

Sodium hydroxide (catalyst)[9]

Solvent (e.g., toluene)

Deionized water

Procedure:

o A solution of 1,2-cyclohexanedicarboxylic acid in a suitable solvent is prepared in a reaction
vessel equipped with a stirrer, condenser, and thermometer.

e An excess of epichlorohydrin is added to the mixture.
o The temperature is raised to 70-90°C.[9]

A catalytic amount of sodium hydroxide (1-2 wt.%) is added portion-wise while maintaining
the reaction temperature.[9]

e The reaction is monitored for the consumption of the carboxylic acid (e.g., by titration).

» Upon completion, the reaction mixture is cooled, and the excess epichlorohydrin and solvent
are removed by vacuum distillation.[9]

e The crude product is washed with deionized water to remove salts and other water-soluble
impurities.
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e The final product is dried under vacuum to yield >98% pure Diglycidyl 1,2-
cyclohexanedicarboxylate.[9]

Synthesis and Characterization of Diglycidyl 1,2-
cyclohexanedicarboxylate-Crosslinked PEI
Nanoparticles

This protocol describes the synthesis of nanoparticles for gene delivery by crosslinking
branched polyethylenimine (PEI) with Diglycidyl 1,2-cyclohexanedicarboxylate (DCD).

Materials:

Branched polyethylenimine (PEI, e.g., 10 kDa or 25 kDa)[3]

Diglycidyl 1,2-cyclohexanedicarboxylate (DCD)[3]

Chloroform

Ethanol

Deionized water
Procedure:
o PEI Stock Solution: Prepare a stock solution of branched PEI in deionized water.

o DCD Stock Solution: Prepare a stock solution of DCD in a suitable organic solvent like
chloroform or ethanol.

e Crosslinking Reaction:

o In a typical experiment, a specific molar ratio of DCD to PEI (e.g., 0.5 to 2.0) is used to
control the particle size and surface charge.[9]

o Add the DCD solution dropwise to the PEI solution with vigorous stirring.

o Allow the reaction to proceed for a specified time (e.g., 24 hours) at room temperature.
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e Purification:

o The resulting nanoparticle suspension is purified by dialysis against deionized water to
remove unreacted reagents.

e Characterization:

o Particle Size and Zeta Potential: Determine the hydrodynamic diameter and surface
charge of the nanoparticles using dynamic light scattering (DLS).

o DNA Condensation Ability: Evaluate the ability of the nanoparticles to condense plasmid

DNA using gel retardation assays.

o Buffering Capacity: Assess the buffering capacity of the nanopatrticles through acid-base
titration, which is indicative of their potential for endosomal escape.[3]

o Toxicity and Transfection Efficiency: Evaluate the cytotoxicity of the nanoparticles and their
DNA complexes on a relevant cell line (e.g., using an MTT assay) and determine the
transfection efficiency (e.g., using a reporter gene like GFP or luciferase).[3]
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Workflow for nanoparticle synthesis & characterization.

Analytical Methods for Purity Determination

Ensuring the high purity of Diglycidyl 1,2-cyclohexanedicarboxylate is critical for its
application in sensitive fields like drug delivery. Gas chromatography-mass spectrometry (GC-
MS) is a common and effective method for purity assessment.

General GC-MS Protocol Outline:
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o Sample Preparation: A dilute solution of the Diglycidyl 1,2-cyclohexanedicarboxylate
sample is prepared in a high-purity solvent (e.g., dichloromethane or ethyl acetate). An
internal standard may be added for quantitative analysis.

o GC-MS System: A gas chromatograph coupled with a mass spectrometer is used.

o Column: A capillary column suitable for separating non-polar to semi-polar compounds,
such as a DB-5ms column (30 m x 0.25 mm i.d., 0.25 um film thickness), is appropriate.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o Injection: A small volume (e.g., 1 yL) of the sample solution is injected into the GC inlet,
which is maintained at a high temperature (e.g., 250°C).

o Oven Temperature Program: A temperature gradient is used to separate the components
of the sample. A typical program might start at a lower temperature (e.g., 50°C), hold for a
few minutes, and then ramp up to a higher temperature (e.g., 250°C) at a controlled rate
(e.g., 20°C/min).

o Mass Spectrometer: The mass spectrometer is operated in electron ionization (EI) mode.
The mass range is scanned to detect the fragments of the eluted compounds.

o Data Analysis: The purity is determined by the relative area of the main peak corresponding
to Diglycidyl 1,2-cyclohexanedicarboxylate in the chromatogram. The mass spectrum of
the main peak is compared to a reference spectrum for identity confirmation.

Note: This is a general outline. Specific parameters should be optimized for the particular
instrument and sample.

Conclusion

High-purity Diglycidyl 1,2-cyclohexanedicarboxylate is a versatile chemical with important
applications in advanced materials and biomedical research. For scientists and drug
development professionals, careful selection of a commercial supplier with well-characterized,
high-purity material is paramount. The experimental protocols and workflows provided in this
guide offer a starting point for the utilization of this compound in the development of innovative
drug and gene delivery systems.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b7801536?utm_src=pdf-body
https://www.benchchem.com/product/b7801536?utm_src=pdf-body
https://www.benchchem.com/product/b7801536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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